Cas no 2228746-49-2 (4-fluoro-2-(hydrazinylmethyl)pyridine)

• Product Name: 4-fluoro-2-(hydrazinylmethyl)pyridine
• CAS No: 2228746-49-2
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 6496329
• PubChem ID: 145711556
• Update Time: 2025-05-20

4-fluoro-2-(hydrazinylmethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(hydrazinylmethyl)pyridine
• 2228746-49-2
• EN300-1782048

• Inchi： 1S/C6H8FN3/c7-5-1-2-9-6(3-5)4-10-8/h1-3,10H,4,8H2
• InChI Key： BAEHTSQIMPDIOO-UHFFFAOYSA-N
• SMILES： FC1C=CN=C(C=1)CNN

Computed Properties

• Exact Mass: 141.07022543g/mol
• Monoisotopic Mass: 141.07022543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 50.9Ų

Additional information on 4-fluoro-2-(hydrazinylmethyl)pyridine

Introduction to 4-Fluoro-2-(Hydrazinylmethyl)pyridine (CAS No. 2228746-49-2)

4-Fluoro-2-(hydrazinylmethyl)pyridine, with the CAS number 2228746-49-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a fluoro substituent, and a hydrazinylmethyl group. These features contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and drug delivery systems.

The chemical formula of 4-fluoro-2-(hydrazinylmethyl)pyridine is C₆H₈FN₃. Its molecular weight is approximately 137.15 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for use in various chemical reactions and biological assays.

In recent years, 4-fluoro-2-(hydrazinylmethyl)pyridine has been extensively studied for its potential as a building block in the synthesis of bioactive molecules. One of the key areas of interest is its use in the development of antiviral agents. Research has shown that compounds derived from 4-fluoro-2-(hydrazinylmethyl)pyridine exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). This makes it a promising candidate for the development of new antiviral drugs.

Beyond antiviral applications, 4-fluoro-2-(hydrazinylmethyl)pyridine has also been explored for its potential in cancer therapy. Studies have demonstrated that derivatives of this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 4-fluoro-2-(hydrazinylmethyl)pyridine showed significant cytotoxic activity against breast cancer cells, making it a potential lead compound for further drug development.

The hydrazinylmethyl group in 4-fluoro-2-(hydrazinylmethyl)pyridine is particularly noteworthy for its reactivity and ability to form stable linkages with other molecules. This property has been leveraged in the design of prodrugs, which are inactive precursors that are converted into active drugs within the body. Prodrugs based on 4-fluoro-2-(hydrazinylmethyl)pyridine have shown improved pharmacokinetic profiles and reduced toxicity compared to their parent compounds, enhancing their therapeutic potential.

In addition to its medicinal applications, 4-fluoro-2-(hydrazinylmethyl)pyridine has also found use in analytical chemistry. Its unique spectral properties make it an excellent probe for various analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. Researchers have utilized these properties to develop sensitive and selective methods for detecting trace amounts of analytes in complex matrices.

The synthesis of 4-fluoro-2-(hydrazinylmethyl)pyridine typically involves several steps, starting from commercially available starting materials. One common synthetic route involves the reaction of 4-fluoropyridine with formaldehyde and hydrazine under controlled conditions. This multi-step process requires careful optimization to achieve high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, reducing the use of hazardous reagents and minimizing waste generation.

Safety considerations are an essential aspect of working with any chemical compound. While 4-fluoro-2-(hydrazinylmethyl)pyridine is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood to minimize exposure risks.

In conclusion, 4-fluoro-2-(hydrazinylmethyl)pyridine (CAS No. 2228746-49-2) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure and reactivity make it an attractive candidate for the development of novel drugs, prodrugs, and analytical probes. Ongoing research continues to uncover new applications and optimize existing methods, further solidifying its importance in the scientific community.